Cas no 661458-30-6 (Magnesium;3-methyl-2h-pyridin-2-ide;bromide)

Magnesium;3-methyl-2H-pyridin-2-ide;bromide is an organomagnesium compound commonly utilized in synthetic organic chemistry as a reactive intermediate. Its structure features a magnesium center coordinated to a 3-methyl-2H-pyridin-2-ide anion and a bromide counterion, enhancing its stability and solubility in ethereal solvents. This compound is particularly valuable in nucleophilic addition and metalation reactions, offering controlled reactivity for the synthesis of complex heterocyclic frameworks. Its air- and moisture-sensitive nature necessitates handling under inert conditions. The presence of the pyridinide moiety facilitates selective functionalization, making it a useful reagent for pharmaceutical and fine chemical applications. Proper storage and handling are critical to maintaining its efficacy.
Magnesium;3-methyl-2h-pyridin-2-ide;bromide structure
661458-30-6 structure
Product Name:Magnesium;3-methyl-2h-pyridin-2-ide;bromide
CAS No:661458-30-6
MF:C6H6BrMgN
MW:196.327540874481
MDL:MFCD01311501
CID:1703376
PubChem ID:24722683
Update Time:2025-06-11

Magnesium;3-methyl-2h-pyridin-2-ide;bromide Chemical and Physical Properties

Names and Identifiers

    • LogP
    • 3-METHYL-2-PYRIDYLMAGNESIUM BROMIDE,
    • magnesium,3-methyl-2H-pyridin-2-ide,bromide
    • 3-methyl-2H-pyridin-2-ide
    • bromide
    • magnesium
    • DB-194155
    • 3-Methyl-2-pyridylmagnesium bromide 0.25 M in Tetrahydrofuran
    • 661458-30-6
    • 3-Methyl-2-pyridylmagnesiumbromide
    • MFCD01311501
    • 3-Methylpyridin-2-ylmagnesium bromide, 0.25 M in THF
    • 3-methyl-2-pyridinylmagnesium bromide
    • 3-Methyl-2-pyridylmagnesium bromide, 0.25M in tetrahydrofuran
    • 3-Methylpyridin-2-ylmagnesium bromide, 0.25 M in 2-MeTHF
    • bromo(3-methyl-2-pyridinyl)magnesium
    • AKOS016017750
    • SCHEMBL1022286
    • 3-methyl-2-pyridylmagnesium bromide
    • MQRBWJARGJUPQH-UHFFFAOYSA-M
    • magnesium;3-methyl-2H-pyridin-2-ide;bromide
    • Magnesium;3-methyl-2h-pyridin-2-ide;bromide
    • MDL: MFCD01311501
    • Inchi: 1S/C6H6N.BrH.Mg/c1-6-3-2-4-7-5-6;;/h2-4H,1H3;1H;/q-1;;+2/p-1
    • InChI Key: IYMDBMZTOQWMBX-UHFFFAOYSA-M
    • SMILES: [Br-].[Mg+2].N1C=CC=C(C)[C-]=1

Computed Properties

  • Exact Mass: 194.95338
  • Monoisotopic Mass: 194.95340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.4Ų

Experimental Properties

  • PSA: 12.89

Magnesium;3-methyl-2h-pyridin-2-ide;bromide Pricemore >>

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Magnesium;3-methyl-2h-pyridin-2-ide;bromide Related Literature

Additional information on Magnesium;3-methyl-2h-pyridin-2-ide;bromide

Magnesium; 3-methyl-2H-pyridin-2-ide; bromide (CAS No. 661458-30-6): A Comprehensive Overview

Magnesium; 3-methyl-2H-pyridin-2-ide; bromide (CAS No. 661458-30-6) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various scientific applications, particularly in the development of novel therapeutic agents and biochemical probes. The combination of magnesium, a well-known mineral with multiple biological functions, and the 3-methyl-2H-pyridin-2-ide moiety, provides a versatile platform for further chemical modifications and biological investigations.

The bromide component in the compound's name underscores its potential utility in synthetic chemistry, where bromine atoms are frequently employed as intermediates or leaving groups in organic transformations. This makes Magnesium; 3-methyl-2H-pyridin-2-ide; bromide a valuable reagent for constructing more complex molecules, including drug candidates and bioactive ligands. Recent studies have highlighted its role in the synthesis of metallo-drugs, which are designed to target specific biological pathways with high precision.

One of the most compelling aspects of Magnesium; 3-methyl-2H-pyridin-2-ide; bromide is its potential application in medicinal chemistry. The pyridine ring, a common pharmacophore in many therapeutic agents, offers a scaffold for designing molecules with enhanced binding affinity and selectivity. The presence of the 3-methyl group further modulates the electronic properties of the ring, allowing for fine-tuning of its interactions with biological targets. This has led to several innovative approaches in drug discovery, where this compound serves as a key intermediate in the synthesis of small molecule inhibitors and activators.

Recent advancements in computational chemistry have also shed new light on the properties of Magnesium; 3-methyl-2H-pyridin-2-ide; bromide. Molecular modeling studies suggest that this compound exhibits favorable solubility characteristics, making it suitable for use in both aqueous and organic solvents. This versatility is particularly important in pharmaceutical formulations, where compatibility with various solvent systems is essential for drug delivery and stability. Furthermore, computational predictions indicate that the compound may exhibit moderate stability under physiological conditions, which could enhance its utility as a pharmacological agent.

In addition to its synthetic value, Magnesium; 3-methyl-2H-pyridin-2-ide; bromide has shown promise in biochemical research. The magnesium ion is known to play a critical role in numerous enzymatic reactions and cellular processes, making it an attractive component for designing bioactive molecules. The pyridine derivative provides an additional layer of functionality, allowing researchers to explore novel interactions between magnesium complexes and biological macromolecules. This has opened up new avenues for studying enzyme mechanisms and developing targeted therapies.

The compound's potential applications extend beyond pharmaceuticals into materials science and catalysis. The unique electronic properties of the 3-methyl-2H-pyridin-2-ide moiety make it an interesting candidate for designing ligands that can stabilize transition metal centers in catalytic systems. Such ligands are essential for developing efficient catalysts for various organic transformations, including cross-coupling reactions and oxidation processes. Recent studies have demonstrated that Magnesium; 3-methyl-2H-pyridin-2-ide; bromide can be used to synthesize novel catalysts that exhibit high activity and selectivity under mild reaction conditions.

From an industrial perspective, the production of Magnesium; 3-methyl-2H-pyridin-2-ide; bromide presents both challenges and opportunities. While the synthesis routes are well-established, optimizing yield and purity remains a key focus for manufacturers. Advances in green chemistry have inspired researchers to explore more sustainable methods for producing this compound, including solvent-free reactions and catalytic processes that minimize waste generation. These efforts align with global trends toward environmentally friendly chemical manufacturing practices.

The future prospects of Magnesium; 3-methyl-2H-pyridin-2-ide; bromide are bright, with ongoing research expected to uncover new applications and refine existing ones. As our understanding of molecular interactions continues to grow, this compound will likely play an increasingly important role in drug discovery, materials science, and catalysis. Collaborative efforts between academia and industry will be crucial in translating these findings into practical applications that benefit society.

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